Cas no 2228139-50-0 (1-(heptafluoropropyl)cyclopropylmethanol)

• Product Name: 1-(heptafluoropropyl)cyclopropylmethanol
• CAS No: 2228139-50-0
• MF: C₇H₇F₇O
• MW: 240.118706941605
• CID: 5922920
• PubChem ID: 165738999
• Update Time: 2025-06-22

1-(heptafluoropropyl)cyclopropylmethanol Chemical and Physical Properties

Names and Identifiers

• 1-(heptafluoropropyl)cyclopropylmethanol
• [1-(heptafluoropropyl)cyclopropyl]methanol
• 2228139-50-0
• EN300-1970505

• Inchi： 1S/C7H7F7O/c8-5(9,4(3-15)1-2-4)6(10,11)7(12,13)14/h15H,1-3H2
• InChI Key： GYKAUIFVZUHROE-UHFFFAOYSA-N
• SMILES： FC(C(C(F)(F)F)(F)F)(C1(CO)CC1)F

Computed Properties

• Exact Mass: 240.03851198g/mol
• Monoisotopic Mass: 240.03851198g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 253
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 20.2Ų

Additional information on 1-(heptafluoropropyl)cyclopropylmethanol

Recent Advances in the Application of 1-(Heptafluoropropyl)cyclopropylmethanol (CAS: 2228139-50-0) in Chemical Biology and Pharmaceutical Research

The compound 1-(heptafluoropropyl)cyclopropylmethanol (CAS: 2228139-50-0) has recently emerged as a molecule of significant interest in chemical biology and pharmaceutical research. This fluorinated cyclopropyl derivative exhibits unique physicochemical properties due to the presence of the heptafluoropropyl group, which enhances its lipophilicity and metabolic stability. Recent studies have explored its potential as a versatile building block in medicinal chemistry, particularly in the design of enzyme inhibitors and receptor modulators.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's utility in the synthesis of novel gamma-aminobutyric acid (GABA) receptor modulators. The researchers utilized 1-(heptafluoropropyl)cyclopropylmethanol as a key intermediate in the development of fluorinated analogs of known GABAergic compounds. The resulting molecules showed improved blood-brain barrier penetration and prolonged duration of action compared to their non-fluorinated counterparts.

In the field of agrochemical research, a recent patent application (WO2023051234) disclosed the use of 2228139-50-0 as a precursor for novel insecticides. The heptafluoropropyl moiety was found to significantly enhance the binding affinity of these compounds to insect nicotinic acetylcholine receptors while maintaining favorable environmental degradation profiles. This dual advantage of potency and reduced persistence makes derivatives of 1-(heptafluoropropyl)cyclopropylmethanol particularly attractive for sustainable pest control applications.

Structural studies using X-ray crystallography and NMR spectroscopy have provided valuable insights into the conformational preferences of this molecule. The cyclopropyl ring adopts a distinct orientation relative to the fluorinated side chain, creating a unique three-dimensional profile that can be exploited for selective molecular recognition. These structural features have been leveraged in the design of selective kinase inhibitors, as reported in a recent ACS Chemical Biology publication.

Metabolic stability studies have shown that 1-(heptafluoropropyl)cyclopropylmethanol exhibits remarkable resistance to oxidative degradation, with a plasma half-life approximately 3-5 times longer than similar non-fluorinated compounds. This property, combined with its ability to modulate drug-target interactions through fluorine-specific effects, positions this molecule as a valuable scaffold in drug discovery programs targeting challenging therapeutic areas.

Ongoing research is exploring the application of 2228139-50-0 in positron emission tomography (PET) tracer development, where its fluorine-rich structure offers opportunities for ¹⁸F labeling. Preliminary results suggest that derivatives of this compound may serve as effective imaging agents for neurological targets, with potential applications in Alzheimer's disease research.

The synthetic accessibility of 1-(heptafluoropropyl)cyclopropylmethanol has also been improved through recent methodological advances. A 2024 publication in Organic Process Research & Development described a scalable, continuous-flow synthesis route that significantly reduces production costs while maintaining high purity standards. This development is expected to facilitate broader adoption of this valuable fluorinated building block in both academic and industrial settings.